2-Amino-octahydroindolizin-3-one hydrochloride
Overview
Description
“2-Amino-octahydroindolizin-3-one hydrochloride” is an organic compound with the CAS Number: 1909312-68-0 . It has a molecular weight of 190.67 . The compound is typically in the form of a powder and is stored at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 2-aminohexahydroindolizin-3 (2H)-one hydrochloride . The InChI code is 1S/C8H14N2O.ClH/c9-7-5-6-3-1-2-4-10 (6)8 (7)11;/h6-7H,1-5,9H2;1H .Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature .Scientific Research Applications
Photoluminescent Properties for Cell Imaging
One significant application of materials related to 2-Amino-octahydroindolizin-3-one hydrochloride is in the field of cell imaging. Research conducted by Wang et al. (2015) on carbon dots functionalized with octa-aminopropyl polyhedral oligomeric silsesquioxane hydrochloride salt (a compound structurally similar to this compound) showcased their potential in cell imaging. These dots demonstrated resistance to photobleaching and excellent photoluminescence stability, making them suitable for biological systems such as HeLa cells and MCF-7 cells imaging (Wang et al., 2015).
Synthesis of New Peptidomimetics
In the synthesis of novel peptidomimetics, Defant et al. (2011) demonstrated an efficient route to synthesize a new δ-sugar amino acid using a chiral building block derived from the catalytic pyrolysis of cellulose. The study showed potential applications in accessing new peptidomimetics with conformationally restricted structures due to the presence of a tetrahydrofurane ring, which could be relevant in the context of compounds structurally related to this compound (Defant et al., 2011).
Synthesis of Enantiopure Compounds
Tiecco et al. (2008) explored the synthesis of enantiopure hexahydro-1H-pyrrolizines and octahydroindolizine. The study involved cyclization reactions promoted by N-(phenylseleno)phthalimide, starting from enantiomerically pure β-aminoalcohol. This method could have relevance in the synthesis of enantiomerically pure derivatives of this compound (Tiecco et al., 2008).
Synthesis of Organocatalytic Structures
The work by Wang et al. (2009) on the enantioselective organocatalytic synthesis of octahydroindolizine core structures showcases the potential of this compound in the creation of complex organic structures. This synthesis method could be applied to various derivatives of this compound for potential applications in pharmaceutical and chemical research (Wang et al., 2009).
Safety and Hazards
The compound has been classified with the signal word “Warning” and has the following hazard statements: H302, H315, H319, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
2-amino-2,5,6,7,8,8a-hexahydro-1H-indolizin-3-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O.ClH/c9-7-5-6-3-1-2-4-10(6)8(7)11;/h6-7H,1-5,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGPUQVSEIGYKSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(C1)CC(C2=O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1909312-68-0 |
Source
|
| Record name | 2-amino-octahydroindolizin-3-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-chlorobenzyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine](/img/structure/B2429983.png)
![Fmoc-Ala[3-(1-THQ)]-OH](/img/structure/B2429991.png)
![N-(5-chloro-2-methoxyphenyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2429993.png)
![Methyl 3-(3-chlorophenyl)-5-(4-chlorophenyl)-4,6-dioxo-1-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylate](/img/structure/B2430000.png)
![4-bromo-N-{3-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide](/img/structure/B2430003.png)
